Cas no 1823888-57-8 (6-Bromo-2-chloro-3-hydroxy-4-methylpyridine)

• Product Name: 6-Bromo-2-chloro-3-hydroxy-4-methylpyridine
• CAS No: 1823888-57-8
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• CID: 6793881
• PubChem ID: 130133374
• Update Time: 2025-07-28

6-Bromo-2-chloro-3-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• MFCD28099842
• 1823888-57-8
• 6-Bromo-2-chloro-3-hydroxy-4-methylpyridine

• Inchi： 1S/C6H5BrClNO/c1-3-2-4(7)9-6(8)5(3)10/h2,10H,1H3
• InChI Key： NADCNNJOQXAIAY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(=N1)Cl)O

Computed Properties

• Exact Mass: 220.92430g/mol
• Monoisotopic Mass: 220.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 6-Bromo-2-chloro-3-hydroxy-4-methylpyridine

Research Brief on 6-Bromo-2-chloro-3-hydroxy-4-methylpyridine (CAS: 1823888-57-8): Recent Advances and Applications

The compound 6-Bromo-2-chloro-3-hydroxy-4-methylpyridine (CAS: 1823888-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique bromo-chloro-hydroxy-methyl substitution pattern, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, making it a focal point for ongoing research.

One of the key areas of interest is the role of 6-Bromo-2-chloro-3-hydroxy-4-methylpyridine in the development of kinase inhibitors. Kinases are pivotal targets in oncology and inflammatory diseases, and the structural features of this compound enable its incorporation into selective inhibitor scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel JAK2 inhibitors, showing promising activity in preclinical models of myeloproliferative disorders. The bromo and chloro substituents were found to enhance binding affinity, while the hydroxy group facilitated interactions with key residues in the kinase active site.

In addition to its applications in kinase inhibition, this compound has also been explored for its antimicrobial properties. Researchers have synthesized derivatives of 6-Bromo-2-chloro-3-hydroxy-4-methylpyridine and evaluated their efficacy against drug-resistant bacterial strains. A recent Bioorganic & Medicinal Chemistry Letters report highlighted its potential as a scaffold for developing new antibiotics, particularly against Gram-positive pathogens such as MRSA. The presence of the hydroxy group was critical for improving solubility and bioavailability, addressing a common challenge in antimicrobial drug development.

From a synthetic chemistry perspective, advancements in the scalable production of 6-Bromo-2-chloro-3-hydroxy-4-methylpyridine have been reported. A 2024 study in Organic Process Research & Development detailed an optimized, cost-effective synthetic route using palladium-catalyzed cross-coupling reactions, which significantly improved yield and purity. This progress is expected to facilitate broader adoption of the compound in industrial and academic settings, accelerating the discovery of new therapeutic agents.

Looking ahead, the versatility of 6-Bromo-2-chloro-3-hydroxy-4-methylpyridine positions it as a valuable building block in medicinal chemistry. Future research directions may include its incorporation into PROTACs (proteolysis-targeting chimeras) and other emerging therapeutic modalities. As the demand for novel chemical entities grows, this compound is poised to play a pivotal role in addressing unmet medical needs across multiple disease areas.